Cas no 782501-70-6 (1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole)
782501-70-6 structure
Product Name:1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
CAS No:782501-70-6
MF:C7H14N4
MW:154.212860584259
CID:554041
Update Time:2023-08-02
1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine,N1-[2-(1H-pyrazol-1-yl)ethyl]-
- 1,2-Ethanediamine,N-[2-(1H-pyrazol-1-yl)ethyl]- (9CI)
- N-(1-pyrazolyl)ethyl-ethane-1,2-diamine
- 1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
- N1-(2-(1H-Pyrazol-1-yl)ethyl)ethane-1,2-diamine
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- Inchi: 1S/C7H14N4/c8-2-4-9-5-7-11-6-1-3-10-11/h1,3,6,9H,2,4-5,7-8H2
- InChI Key: NPZAACUQZSHWCH-UHFFFAOYSA-N
- SMILES: N(CCN)CCN1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 96.4
- Topological Polar Surface Area: 55.9
1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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